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N-Despropyl-N-ethyl Macitentan N-Despropyl-N-ethyl Macitentan
Brand Name: Vulcanchem
CAS No.: 441796-13-0
VCID: VC0104408
InChI: InChI=1S/C18H18Br2N6O4S/c1-2-25-31(27,28)26-16-15(12-3-5-13(19)6-4-12)17(24-11-23-16)29-7-8-30-18-21-9-14(20)10-22-18/h3-6,9-11,25H,2,7-8H2,1H3,(H,23,24,26)
SMILES: CCNS(=O)(=O)NC1=C(C(=NC=N1)OCCOC2=NC=C(C=N2)Br)C3=CC=C(C=C3)Br
Molecular Formula: C18H18Br2N6O4S
Molecular Weight: 574.248

N-Despropyl-N-ethyl Macitentan

CAS No.: 441796-13-0

Reference Standards

VCID: VC0104408

Molecular Formula: C18H18Br2N6O4S

Molecular Weight: 574.248

N-Despropyl-N-ethyl Macitentan - 441796-13-0

CAS No. 441796-13-0
Product Name N-Despropyl-N-ethyl Macitentan
Molecular Formula C18H18Br2N6O4S
Molecular Weight 574.248
IUPAC Name 5-(4-bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxyethoxy]-N-(ethylsulfamoyl)pyrimidin-4-amine
Standard InChI InChI=1S/C18H18Br2N6O4S/c1-2-25-31(27,28)26-16-15(12-3-5-13(19)6-4-12)17(24-11-23-16)29-7-8-30-18-21-9-14(20)10-22-18/h3-6,9-11,25H,2,7-8H2,1H3,(H,23,24,26)
Standard InChIKey PIJUSICWAKBTEZ-UHFFFAOYSA-N
SMILES CCNS(=O)(=O)NC1=C(C(=NC=N1)OCCOC2=NC=C(C=N2)Br)C3=CC=C(C=C3)Br
Synonyms N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N’-ethylsulfamide_x000B_
Last Modified Aug 20 2021
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